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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508

Essential safety protocols and operational plans are critical for the safe handling of 1,1,2-
Trifluoroethane in a laboratory setting. This guide provides immediate, procedural, and step-
by-step guidance to ensure the well-being of researchers, scientists, and drug development
professionals. By adhering to these protocols, you can mitigate risks and foster a culture of
safety and responsibility in your laboratory.

Personal Protective Equipment (PPE) for 1,1,2-
Trifluoroethane

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against exposure to 1,1,2-Trifluoroethane. The following tables provide a summary of
recommended PPE based on potential exposure levels.

Glove Compatibility

Proper hand protection is crucial to prevent skin contact. The choice of glove material should
be based on its resistance to permeation by 1,1,2-Trifluoroethane. Below is a general guide to
glove compatibility. It is imperative to consult the glove manufacturer's specific chemical
resistance data.
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Glove Material

Recommendation

Breakthrough Time

Viton™ Excellent > 8 hours
Polyvinyl Alcohol (PVA) Good > 4 hours
Neoprene Fair > 1 hour
Nitrile Rubber Not Recommended <1 hour
Natural Rubber (Latex) Not Recommended <1 hour

Note: Breakthrough times are general estimates and can be affected by factors such as glove
thickness, temperature, and concentration of the chemical. Always inspect gloves for signs of

degradation before and during use.

Respiratory Protection

Respiratory protection is essential when there is a potential for inhalation of 1,1,2-

Trifluoroethane vapors. The type of respirator required depends on the concentration of the
substance in the air. The following table aligns with NIOSH and OSHA recommendations.[1][2]

[3]14]
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Assigned Protection

Exposure Concentration Respirator Type
Factor (APF)

Any supplied-air respirator
Up to 2000 ppm 10
(SAR)

Any self-contained breathing
Up to 2000 ppm apparatus (SCBA) with a full 50

facepiece

Any SCBA that has a full

) ) facepiece and is operated in a
into unknown concentrations 10,000
pressure-demand or other

Emergency or planned entry

or IDLH conditions -
positive-pressure mode

Any air-purifying, full-facepiece
respirator (gas mask) with a

Escape chin-style, front- or back- 50
mounted organic vapor

canister

IDLH (Immediately Dangerous to Life or Health) for the similar compound 1,1,2-Trichloro-1,2,2-
trifluoroethane is 2000 ppm.[2] Always consult your institution's environmental health and
safety office for specific guidance on respirator selection and fit-testing.

Eye and Face Protection

Eye protection is mandatory when handling 1,1,2-Trifluoroethane to prevent splashes and
contact with vapors.
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Protection Type Recommendation

Minimum requirement for all handling

Safety Glasses ) ]
procedures. Must have side shields.

Recommended when there is a risk of

Chemical Splash Goggles )
splashing.

Should be worn in conjunction with chemical
Face Shield splash goggles when there is a significant risk of

splashing or when handling larger quantities.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is essential to minimize the risk of exposure

and accidents.

Experimental Workflow

The following diagram illustrates a logical workflow for the safe handling of 1,1,2-

Trifluoroethane in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 1,1,2-Trifluoroethane

Preparation

Don Appropriate PPE

Set up in a Ventilated Fume Hood

Gather and Inspect All Materials

Dispense Chemical Carefully

Perform Experimental Procedure

Monitor for Leaks or Spills

If exposure occurs (I spill occurs

'/E/mergency Response v

Administer First Aid Follow Spill Cleanup Protocol If no incident

Clea\kup & Disposal

Evacuate if Necessary Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste According to Procedures

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,1,2-Trifluoroethane.
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Step-by-Step Handling Protocol

1. Preparation:

» Don PPE: Before handling, put on all required PPE as specified in the tables above,
including a lab coat, chemical-resistant gloves, and eye/face protection.

o Work in a Ventilated Area: All work with 1,1,2-Trifluoroethane must be conducted in a
properly functioning chemical fume hood.[5]

o Gather Materials: Ensure all necessary equipment and reagents are present and in good
condition. Inspect glassware for cracks or defects.

2. Handling:

» Dispensing: Use a funnel or other appropriate dispensing aid to transfer the chemical and
minimize the risk of spills.

e Heating: If heating is required, use a well-controlled heating source such as a heating mantle
or water bath. Avoid open flames.

e Monitoring: Continuously monitor the experiment for any signs of leaks, pressure buildup, or
other unexpected events.

3. Storage:

o Store 1,1,2-Trifluoroethane in a cool, dry, well-ventilated area away from incompatible
materials such as reactive metals.[5]

o Keep containers tightly closed and clearly labeled.[5]

Disposal Plan

Proper disposal of 1,1,2-Trifluoroethane and contaminated materials is crucial to protect the
environment and comply with regulations.

Waste Segregation and Labeling
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Halogenated Organic Waste: Collect all liquid waste containing 1,1,2-Trifluoroethane in a
designated, properly labeled, and sealed container for halogenated organic waste.

Contaminated Solids: Any solid materials, such as absorbent pads, gloves, or paper towels,
that come into contact with 1,1,2-Trifluoroethane should be collected in a separate, sealed
waste container labeled as "Contaminated Solid Waste."

Empty Containers: "Empty" containers that held 1,1,2-Trifluoroethane must be triple-rinsed
with a suitable solvent. The rinsate should be collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.[5]

Disposal Procedure

Consult Waste Management: Contact your institution's environmental health and safety or
waste management department for specific disposal procedures and to schedule a waste
pickup.

Do Not Dispose Down the Drain: Under no circumstances should 1,1,2-Trifluoroethane or
materials contaminated with it be disposed of down the sink or in the regular trash.[5]

Incineration: The recommended disposal method for 1,1,2-Trifluoroethane is through a
licensed chemical destruction facility, typically via controlled incineration with flue gas
scrubbing.[5]

Emergency Procedures

In the event of an emergency, a swift and informed response is critical.

Spill Response

Small Spills (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, use an absorbent material (e.g., vermiculite, sand, or a
commercial spill kit) to contain and absorb the spill.

o Collect the absorbed material in a sealed container for hazardous waste disposal.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-1-2-trifluoroethane.pdf
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-1-2-trifluoroethane.pdf
https://www.benchchem.com/product/b1584508?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-1-2-trifluoroethane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Decontaminate the area with a suitable solvent.

o Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

[e]

o

Alert your supervisor and institutional emergency response team.

[¢]

Prevent the spill from entering drains.

o

Only trained personnel with appropriate respiratory protection should attempt to clean up a
large spill.

Exposure Response

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[5]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[5]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

By implementing these comprehensive safety and logistical procedures, you can create a
secure research environment and ensure the responsible handling of 1,1,2-Trifluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,1,2-Trifluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584508#personal-protective-equipment-for-
handling-1-1-2-trifluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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